N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)ethane-1-sulfonamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)ethanesulfonamide
• InChI: InChI=1S/C18H20N2O3S/c1-2-24(22,23)19-16-10-11-17-15(13-16)9-6-12-20(17)18(21)14-7-4-3-5-8-14/h3-5,7-8,10-11,13,19H,2,6,9,12H2,1H3
• InChI Key: MSPGGDKMEGTMGN-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC2=C(C=C1)N(CCC2)C(=O)C3=CC=CC=C3
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

“N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)ethane-1-sulfonamide” is a complex organic compound. It contains a benzoyl group attached to a tetrahydroquinoline ring, which is further attached to an ethane-1-sulfonamide group. Compounds with similar structures are often used for scientific research needs.

Synthesis Analysis

While the exact synthesis process for this specific compound isn’t available, tetrahydroquinoline derivatives are generally prepared by hydrogenation of the corresponding quinoline using heterogeneous catalysts.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The tetrahydroquinoline ring system is a common structural motif in many natural products and pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)ethane-1-sulfonamide is not fully understood, but it is believed to involve the binding of the compound to proteins or enzymes, which can then alter the activity of these proteins or enzymes. This binding can lead to changes in the structure or function of proteins or enzymes, which can then affect the activity of other molecules or processes in the body.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. These effects include the inhibition of enzymes involved in the metabolism of drugs, the modulation of protein expression, and the regulation of cell signaling pathways. Additionally, this compound has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)ethane-1-sulfonamide in laboratory experiments is its low toxicity and low cost. Additionally, this compound is relatively easy to synthesize and is stable under a variety of conditions. However, there are some limitations to using this compound in laboratory experiments. For example, this compound is not very soluble in water and can be difficult to work with in aqueous solutions. Additionally, this compound can be rapidly metabolized in the body, making it difficult to use in long-term experiments.

Future Directions

Future research on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)ethane-1-sulfonamide could focus on further elucidating its mechanism of action and exploring its potential applications in drug delivery, biochemistry, and pharmacology. Additionally, further research could be conducted to determine the optimal conditions for synthesizing this compound, as well as to explore the potential for using this compound as a therapeutic agent. Additionally, further research could be conducted to investigate the effects of this compound on a variety of diseases, as well as to explore the potential for using this compound to treat various diseases. Finally, further research could be conducted to investigate the potential for using this compound as a diagnostic tool.

Synthesis Methods

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)ethane-1-sulfonamide can be synthesized in a variety of ways, including the use of organic solvents, such as dimethylformamide (DMF), and the use of chemical reagents, such as sodium hydroxide (NaOH) and hydrochloric acid (HCl). In general, the synthesis of this compound involves the reaction of a quinoline derivative with a sulfonamide, such as N-benzoyl-1,2,3,4-tetrahydroquinoline, to form the desired product. The reaction is typically carried out in the presence of a base, such as NaOH, and a solvent, such as DMF.

Scientific Research Applications

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)ethane-1-sulfonamide has been used in a variety of scientific research applications, including drug delivery, biochemistry, and pharmacology. In drug delivery, this compound has been used to improve the efficiency of drug delivery to target tissues, as well as to reduce the risk of adverse side effects. In biochemistry, this compound has been used to study the structure and function of proteins and enzymes, as well as to investigate the role of various molecules in cellular processes. In pharmacology, this compound has been used to study the effects of drugs on the body, as well as to investigate the mechanisms of drug action.